Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0195083 | 2-[(8S,13S,14S,17R)-17-Hydroxy-13-methyl-3-oxo-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile | 106111-42-6 | C20H25NO2 |
| VC0195145 | 4-Bromo-2-fluorobenzoic acid | 112704-79-7 | C7H4BrFO2 |
| VC0195115 | Dydrogesterone impurity B | 1162-56-7 | C21H28O2 |
| VC0195078 | Dapoxetine (Free Base) | 119356-77-3 | C21H23NO |
| VC0195073 | 2-(1-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetamide | 133099-04-4 | C28H30N2O2 |
| VC0195091 | Darifenacin Hydrobromide | 133099-07-7 | C28H31BrN2O2 |
| VC0195068 | (3S)-1-Tosyl-α,α-diphenyl-3-pyrrolidineacetonitrile | 133099-09-9 | C25H24N2O2S |
| VC0195147 | Methyl 4-bromo-2-fluorobenzoate | 179232-29-2 | C8H6BrFO2 |
| VC0195153 | 2-Methoxy-Ethynyl Estradiol | 22415-44-7 | C21H26O3 |
| VC0195114 | Dienogest Impurity J | 24284-84-2 | C21H27NO2 |
| VC0195095 | Estra-5(10),9(11)-diene-3,17-dione | 2503-06-2 | C18H22O2 |
| VC0195146 | Fulvestrant 3-|A-D-Glucuronide | 261506-27-8 | C38H55F5O9S |
| VC0195124 | (R)-Fesoterodine Fumarate | 286930-03-8 | C26H37NO3.C4H4O4 |
| VC0195154 | Estradiol Enanthate | 4956-37-0 | C25H36O3 |
| VC0195117 | Imidafenacin Impurity | 503598-07-0 | C18H18N2O4 |
| VC0195121 | Imidafenacin Related Compound 2 | 503598-17-2 | C18H19N3O3 |
| VC0195087 | 19-Hydroxyandrost-4-ene-3,17-dione | 510-64-5 | C19H26O3 |
| VC0195082 | Estra-4,9-diene-3,17-dione | 5173-46-6 | C18H22O2 |
| VC0195092 | Estradiene dione-3-keta | 5571-36-8 | C20H26O3 |
| VC0195113 | (20S)-17,20-Dihydroxypregn-4-en-3-one | 652-69-7 | C21H32O3 |
| VC0195069 | 15β-Hydroxy Cyproterone Acetate | 65423-26-9 | C24H29ClO5 |
| VC0195096 | Drospirenone Related Impurity 1 | 67372-68-3 | C23H30O3 |
| VC0195100 | Drospirenone Impurity D | 67372-69-4 | C23H28O3 |
| VC0195077 | Darifenacin Carboxylic Acid Impurity | 69999-16-2 | C10H10O3 |
| VC0195081 | Desogestrel Related Compound B (3-beta-Hydroxy Desogestrel) | 70805-85-5 | C22H30O2 |